Cas no 1803791-65-2 (1-Iodo-4-nitro-2-(trifluoromethoxy)benzene)

1-Iodo-4-nitro-2-(trifluoromethoxy)benzene structure
1803791-65-2 structure
Product Name:1-Iodo-4-nitro-2-(trifluoromethoxy)benzene
CAS No:1803791-65-2
MF:C7H3F3INO3
MW:333.003304719925
CID:4705833
Update Time:2023-08-15

1-Iodo-4-nitro-2-(trifluoromethoxy)benzene Chemical and Physical Properties

Names and Identifiers

    • 1-Iodo-4-nitro-2-(trifluoromethoxy)benzene
    • Inchi: 1S/C7H3F3INO3/c8-7(9,10)15-6-3-4(12(13)14)1-2-5(6)11/h1-3H
    • InChI Key: ATXCTGKQRONVBY-UHFFFAOYSA-N
    • SMILES: IC1=CC=C(C=C1OC(F)(F)F)[N+](=O)[O-]

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 1
  • Complexity: 243
  • Topological Polar Surface Area: 55
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